Cas no 955028-89-4 (cis-3-fluoropiperidin-4-ol;hydrochloride)

cis-3-fluoropiperidin-4-ol;hydrochloride structure
955028-89-4 structure
Product Name:cis-3-fluoropiperidin-4-ol;hydrochloride
CAS No:955028-89-4
MF:C5H11ClFNO
MW:155.598344087601
MDL:MFCD23703603
CID:2094059
PubChem ID:68442713
Update Time:2024-12-09

cis-3-fluoropiperidin-4-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3R,4S)-rel-3-Fluoropiperidin-4-ol hydrochloride
    • Cis-3-fluoropiperidin-4-ol hydrochloride
    • (3R,4S)-rel-3-Fluoro-4-piperidinol hydrochloride
    • cis-3-fluoropiperidin-4-ol;hydrochloride
    • cis-3-Fluoro-piperidin-4-ol hydrochloride
    • P15698
    • cis-3-Fluoro-4-piperidinol HCl
    • (3R,4S)-3-Fluoropiperidin-4-ol HCl
    • 1523530-55-3
    • (3R,4S)-rel-3-Fluoropiperidin-4-olhydrochloride
    • (3R,4S)-3-fluoropiperidin-4-ol hydrochloride
    • PB38663
    • (3R,4S)-3-Fluoropiperidin-4-ol HCl ee
    • YKC53055
    • (3R,4S)-3-fluoropiperidin-4-ol;hydrochloride
    • CS-0021967
    • cis-3-Fluoro-4-piperidinol hydrochloride
    • 955028-89-4
    • MFCD23106339
    • cis-3-fluoropiperidin-4-ol hcl
    • SCHEMBL2924172
    • MFCD23703603
    • AKOS025290861
    • AS-33821
    • MDL: MFCD23703603
    • Inchi: 1S/C5H10FNO.ClH/c6-4-3-7-2-1-5(4)8;/h4-5,7-8H,1-3H2;1H/t4-,5+;/m1./s1
    • InChI Key: VGRYZBPWUNRGDD-JBUOLDKXSA-N
    • SMILES: F[C@@H]1CNCC[C@@H]1O.Cl

Computed Properties

  • Exact Mass: 155.0513198g/mol
  • Monoisotopic Mass: 155.0513198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

cis-3-fluoropiperidin-4-ol;hydrochloride Pricemore >>

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cis-3-fluoropiperidin-4-ol;hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  overnight, rt
Reference
Preparation of quinoline compounds suitable for treating disorders that respond to the modulation of the serotonin 5-HT6 receptor
, United States, , ,

Production Method 2

Reaction Conditions
Reference
Novel diazepane derivatives as CCR2 antagonists and their preparation, pharmaceutical compositions an use in the treatment of diseases
, United States, , ,

cis-3-fluoropiperidin-4-ol;hydrochloride Raw materials

cis-3-fluoropiperidin-4-ol;hydrochloride Preparation Products

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